Cas no 1806875-83-1 (Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate)

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a difluoromethyl group at the 3-position and a fluoro substituent at the 2-position, enhancing its reactivity and metabolic stability. The methoxy group at the 5-position and the ester moiety at the 4-position contribute to its versatility as an intermediate in cross-coupling reactions and further functionalization. This compound is particularly valued for its role in the development of bioactive molecules, offering a balance of lipophilicity and electronic effects that facilitate targeted modifications. Its high purity and well-defined synthetic pathway make it a reliable choice for research and industrial applications.

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate structure

1806875-83-1 structure

Product Name:Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate

CAS No:1806875-83-1

MF:C₉H₈F₃NO₃

MW:235.15993309021

CID:4883496

Update Time:2025-06-11

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate
- Inchi： 1S/C9H8F3NO3/c1-15-4-3-13-8(12)6(7(10)11)5(4)9(14)16-2/h3,7H,1-2H3
- InChI Key： WOEXRHKJZBDNCZ-UHFFFAOYSA-N
- SMILES： FC(C1C(=NC=C(C=1C(=O)OC)OC)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 252
XLogP3: 1.7
Topological Polar Surface Area: 48.4

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034390-250mg	Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate	1806875-83-1	95%	250mg	$1,068.20	2022-03-31
Alichem	A029034390-500mg	Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate	1806875-83-1	95%	500mg	$1,634.45	2022-03-31
Alichem	A029034390-1g	Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate	1806875-83-1	95%	1g	$3,126.60	2022-03-31

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate Related Literature

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2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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Additional information on Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate (CAS No. 1806875-83-1)

The compound Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate (CAS No. 1806875-83-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, contribute to its reactivity and potential as a building block for advanced chemical synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing pharmaceuticals and agrochemicals, which dominate modern research. The compound's methoxy and carboxylate functional groups further expand its utility in cross-coupling reactions and derivatization processes, making it a valuable intermediate in organic chemistry.

From an environmental perspective, the development of sustainable fluorination methods has become a hot topic in the chemical industry. Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate exemplifies how targeted fluorination can improve product efficacy while minimizing ecological impact. Its synthesis often involves catalytic fluorination techniques, which are more efficient and less wasteful than traditional approaches. This resonates with the global push toward green chemistry and eco-friendly synthesis.

The compound's role in heterocyclic chemistry cannot be overstated. Pyridine derivatives like Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate are pivotal in designing bioactive molecules with applications ranging from antimicrobial agents to enzyme inhibitors. Its electron-withdrawing properties and lipophilicity make it particularly useful in modulating the pharmacokinetic profiles of drug candidates. These attributes have sparked interest in its potential for treating neglected tropical diseases and antiviral therapies, areas where fluorinated compounds show promise.

Analytical characterization of CAS No. 1806875-83-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The rise of AI-driven drug discovery has also increased the relevance of such well-characterized building blocks, as they are essential for high-throughput screening and computational modeling.

In summary, Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate represents a critical intersection of fluorine chemistry, medicinal chemistry, and sustainable synthesis. Its multifaceted applications and alignment with current research trends underscore its importance in modern science. As the chemical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing both scientific challenges and societal needs.